1-(2,3-dihydro-1H-inden-5-yl)propan-1-one
CAS No.: 63998-49-2
Cat. No.: VC3911453
Molecular Formula: C12H14O
Molecular Weight: 174.24 g/mol
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Specification
| CAS No. | 63998-49-2 |
|---|---|
| Molecular Formula | C12H14O |
| Molecular Weight | 174.24 g/mol |
| IUPAC Name | 1-(2,3-dihydro-1H-inden-5-yl)propan-1-one |
| Standard InChI | InChI=1S/C12H14O/c1-2-12(13)11-7-6-9-4-3-5-10(9)8-11/h6-8H,2-5H2,1H3 |
| Standard InChI Key | XWHULFGKSFGDAD-UHFFFAOYSA-N |
| SMILES | CCC(=O)C1=CC2=C(CCC2)C=C1 |
| Canonical SMILES | CCC(=O)C1=CC2=C(CCC2)C=C1 |
Introduction
1-(2,3-dihydro-1H-inden-5-yl)propan-1-one is an organic compound with the molecular formula C12H14O and a molecular weight of 174.24 g/mol . It is a derivative of indene, featuring a propanone structure attached to a dihydroindene moiety. This compound is of interest in organic synthesis and potentially in medicinal chemistry due to its structural properties.
Safety and Handling
1-(2,3-dihydro-1H-inden-5-yl)propan-1-one is classified with hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding contact with skin and eyes, washing hands thoroughly after handling, and using protective equipment.
| Hazard Statement | Precautionary Statement |
|---|---|
| H315 | P261, P305, P351, P338 |
| H319 | P261, P305, P351, P338 |
| H335 | P261, P305, P351, P338 |
Synthesis and Applications
The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)propan-1-one typically involves reactions that form the indene ring and attach it to a propanone group. While specific synthesis methods are not detailed in the available literature, compounds with similar structures are often synthesized through Friedel-Crafts acylation or related reactions.
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